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Compound of Interest

Compound Name: N-Formylindoline

Cat. No.: B030428 Get Quote

CAS Number: 26731-31-3

This technical guide provides an in-depth overview of N-Formylindoline and its relevance in

chemical synthesis and drug discovery. While specific biological data for N-Formylindoline is

limited in publicly available literature, this guide leverages data from the broader classes of N-

formyl peptides and indole derivatives to provide a valuable resource for researchers,

scientists, and drug development professionals. The information presented herein is intended

to serve as a foundation for further investigation into the potential applications of N-
Formylindoline.

Chemical Properties and Data
N-Formylindoline belongs to the class of N-acylated indolines. The indoline scaffold is a

common motif in a wide range of biologically active compounds. The N-formyl group can

significantly influence the molecule's chemical and biological properties.

Table 1: Physicochemical Properties of N-Formylindoline and Related Compounds
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Property N-Formylindoline Indole
Indole-3-
carboxaldehyde

CAS Number 26731-31-3 120-72-9 487-89-8

Molecular Formula C₉H₉NO C₈H₇N C₉H₇NO

Molecular Weight 147.17 g/mol 117.15 g/mol 145.16 g/mol

Appearance -
White to yellowish

solid
Tan powder

Melting Point - 52-54 °C 197-199 °C

Boiling Point - 253-254 °C -

LogP - 2.14 1.68

Note: Experimental data for N-Formylindoline is not readily available. Data for Indole and

Indole-3-carboxaldehyde are provided for comparison.

Synthesis of N-Formylated Indole Derivatives: An
Exemplary Protocol
While a specific, detailed protocol for the synthesis of N-Formylindoline is not widely

published, the formylation of indoles is a well-established chemical transformation. The

following protocol for the synthesis of Indole-3-aldehyde, a structurally related compound,

provides a representative experimental procedure that can be adapted by researchers. This

method is based on the Vilsmeier-Haack reaction.

Experimental Protocol: Synthesis of Indole-3-aldehyde

This procedure is adapted from a well-established method for the formylation of indole.

Materials:

Indole

Dimethylformamide (DMF)
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Phosphorus oxychloride (POCl₃)

Sodium hydroxide (NaOH)

Ice

Water

Ethanol (for recrystallization, optional)

Procedure:

In a three-necked flask equipped with a mechanical stirrer and a dropping funnel, cool

dimethylformamide in an ice-salt bath.

Slowly add phosphorus oxychloride to the cooled DMF with stirring, maintaining a low

temperature.

Prepare a solution of indole in dimethylformamide.

Add the indole solution dropwise to the Vilsmeier reagent (the POCl₃/DMF mixture) while

keeping the temperature below 10 °C.

After the addition is complete, allow the reaction mixture to warm to 35 °C.

In a separate large flask, prepare a mixture of crushed ice and water.

Carefully pour the reaction mixture into the ice-water mixture with vigorous stirring.

Prepare a solution of sodium hydroxide in water.

Add the sodium hydroxide solution to the reaction mixture to hydrolyze the intermediate and

precipitate the product.

Heat the resulting suspension to boiling and then allow it to cool to room temperature,

followed by further cooling in a refrigerator.

Collect the precipitate by filtration.
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Wash the crude product with water.

The resulting Indole-3-aldehyde can be further purified by recrystallization from ethanol if

necessary.[1]

Table 2: Representative Yields for the Formylation of Indole Derivatives

Starting
Material

Formylating
Agent

Catalyst/Condi
tions

Product Yield (%)

Indole
Dimethylformami

de/POCl₃
Vilsmeier-Haack

Indole-3-

aldehyde
~97%[1]

2,3,3-trimethyl-

3H-indole

Dimethylformami

de/POCl₃

Vilsmeier-Haack,

323 K

2-

(diformylmethylid

ene)-2,3-dihydro-

3,3-

dimethylindole

56%

Biological Context and Potential Signaling
Pathways
Direct studies on the biological activity and signaling pathways of N-Formylindoline are not

extensively documented. However, its structural components—the N-formyl group and the

indoline core—are present in molecules with significant biological roles. This section provides

an overview of relevant signaling pathways associated with these broader classes of

compounds, which may offer insights into the potential biological functions of N-
Formylindoline.

The N-Formyl Peptide Signaling Pathway
N-formyl peptides, such as N-formylmethionyl-leucyl-phenylalanine (fMLP), are potent

chemoattractants for phagocytic leukocytes. They are recognized by a class of G protein-

coupled receptors (GPCRs) known as Formyl Peptide Receptors (FPRs). This signaling

pathway is crucial in the innate immune response to bacterial infections and tissue damage.

Activation of FPRs by N-formyl peptides initiates a cascade of intracellular events, including:
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Activation of phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP₃)

and diacylglycerol (DAG).

IP₃-mediated release of intracellular calcium (Ca²⁺).

Activation of protein kinase C (PKC) by DAG and Ca²⁺.

Activation of downstream signaling pathways, such as the mitogen-activated protein kinase

(MAPK) cascade.

These signaling events ultimately lead to cellular responses like chemotaxis, degranulation,

and the production of reactive oxygen species (ROS).
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N-Formyl Peptide Signaling Pathway

Signaling Pathways Modulated by Indole Derivatives
Indole derivatives are a prominent class of heterocyclic compounds with a wide array of

biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. Their

diverse mechanisms of action often involve the modulation of key signaling pathways

implicated in disease.

For instance, many indole-based compounds have been developed as inhibitors of protein

kinases, which are critical regulators of cellular processes. By targeting specific kinases in

pathways like the MAPK/ERK and PI3K/Akt/mTOR pathways, these compounds can disrupt

cancer cell proliferation and survival.
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Inhibition of Kinase Signaling by Indole Derivatives

Experimental Workflows in Drug Discovery
The synthesis and evaluation of novel compounds like N-Formylindoline are central to the

drug discovery process. A typical workflow involves chemical synthesis, purification,

characterization, and subsequent biological screening.

Chemical Synthesis Purification
(e.g., Chromatography)

Characterization
(NMR, MS)

Biological Screening
(In vitro assays)

Lead Compound
Identification
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General Drug Discovery Workflow

Conclusion
N-Formylindoline represents an intriguing chemical entity at the intersection of N-formyl and

indole chemistries. While direct biological data is sparse, the well-documented activities of
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related compounds suggest that N-Formylindoline could be a valuable subject for further

research in medicinal chemistry and drug development. The provided technical information,

including representative synthetic protocols and relevant signaling pathways, serves as a

foundational resource for scientists exploring the potential of this and similar molecules. Further

investigation is warranted to elucidate the specific biological activities and mechanisms of

action of N-Formylindoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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